Cas no 1807271-57-3 (3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride
• CAS No: 1807271-57-3
• MF: C₁₀H₈ClF₂NO₂S
• MW: 279.69082736969
• CID: 5011256
• Update Time: 2025-10-28

3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO2S/c1-2-6-3-4-8(17(11,15)16)9(10(12)13)7(6)5-14/h3-4,10H,2H2,1H3
• InChI Key： WRQIQRIAHGFWEV-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(CC)=C(C#N)C=1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 412
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride

Comprehensive Overview of 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride (CAS No. 1807271-57-3)

3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride (CAS No. 1807271-57-3) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its cyano and difluoromethyl functional groups, has garnered attention due to its unique reactivity and potential in designing advanced small-molecule drugs. Researchers and industries are increasingly exploring its utility in catalysis, material science, and agrochemical development, aligning with the growing demand for fluorinated compounds in modern chemistry.

The molecular structure of 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride features a benzenesulfonyl chloride core substituted with an ethyl group, a cyano group, and a difluoromethyl moiety. These substituents contribute to its electrophilic properties, making it a valuable reagent for nucleophilic substitution reactions. Its CAS No. 1807271-57-3 serves as a unique identifier in chemical databases, facilitating precise tracking in research publications and patent filings. The compound’s stability under controlled conditions and compatibility with diverse solvents enhance its practicality in laboratory settings.

In recent years, the interest in fluorinated aromatic compounds like 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride has surged, driven by their role in drug discovery and crop protection. Fluorine’s ability to modulate bioavailability and metabolic stability has made this compound a candidate for optimizing lead molecules in medicinal chemistry. Additionally, its sulfonyl chloride group enables facile derivatization, supporting the synthesis of sulfonamides and sulfonate esters, which are pivotal in developing enzyme inhibitors and polymer additives.

The synthesis of CAS No. 1807271-57-3 typically involves multi-step organic reactions, including Friedel-Crafts alkylation, halogenation, and sulfonation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising focus on green chemistry, efforts are underway to refine its production using catalytic methods and renewable feedstocks, addressing sustainability concerns in chemical manufacturing.

From an industrial perspective, 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride is often discussed in contexts like high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms aligns with the trend toward digitalization in R&D. Furthermore, its potential in photovoltaic materials and OLEDs is being investigated, reflecting the intersection of organic electronics and fine chemicals.

Safety and handling protocols for CAS No. 1807271-57-3 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems. While not classified under stringent regulatory categories, its reactivity warrants careful storage away from moisture and strong bases. These precautions ensure its safe integration into academic and industrial workflows.

In summary, 3-Cyano-2-difluoromethyl-4-ethylbenzenesulfonyl chloride (CAS No. 1807271-57-3) exemplifies the innovation driving modern synthetic chemistry. Its versatility in pharmaceuticals, agrochemicals, and advanced materials underscores its relevance in addressing global challenges like disease treatment and sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in next-generation chemical solutions.